Cas no 13772-64-0 (3-fluoronaphthalen-1-amine)

• Product Name: 3-fluoronaphthalen-1-amine
• CAS No: 13772-64-0
• MF: C₁₀H₈FN
• MW: 161.175625801086
• MDL: MFCD18409945
• CID: 4936432
• PubChem ID: 23235866
• Update Time: 2025-06-08

3-fluoronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-fluoronaphthalene
• 3-fluoronaphthalen-1-amine
• 3-Fluoronaphthalene-1-amine
• 3-fluoro-naphthalen-1-ylamine

• MDL： MFCD18409945
• Inchi： 1S/C10H8FN/c11-8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6H,12H2
• InChI Key： KFXASSDFKBZVBC-UHFFFAOYSA-N
• SMILES： FC1=CC(=C2C=CC=CC2=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-fluoronaphthalen-1-amine

Introduction to 1-Amino-3-fluoronaphthalene (CAS No. 13772-64-0)

1-Amino-3-fluoronaphthalene, identified by the chemical compound code CAS No. 13772-64-0, is a fluorinated naphthalene derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a subject of extensive research and development.

The molecular structure of 1-Amino-3-fluoronaphthalene consists of a naphthalene core substituted with an amino group at the 1-position and a fluorine atom at the 3-position. This arrangement imparts distinct reactivity and electronic characteristics, which are exploited in multiple synthetic pathways. The presence of the amino group allows for further functionalization via condensation, alkylation, or acylation reactions, while the fluorine atom enhances lipophilicity and metabolic stability, key factors in drug design.

In recent years, 1-Amino-3-fluoronaphthalene has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with therapeutic properties. For instance, derivatives of this molecule have been explored as inhibitors of enzymes involved in cancer metabolism. Preliminary studies suggest that certain analogs exhibit inhibitory activity against target enzymes such as kinases and proteases, which are pivotal in tumor growth and progression.

The fluorine atom in 1-Amino-3-fluoronaphthalene plays a crucial role in modulating the pharmacokinetic properties of derived compounds. Fluorine substitution is a well-established strategy in drug development, known to improve binding affinity, reduce metabolic degradation, and enhance bioavailability. This has led to several fluorinated naphthalene derivatives entering clinical trials for their efficacy in treating various diseases, including oncological disorders.

Moreover, the amino group provides a handle for further chemical modifications, enabling the synthesis of complex molecular architectures. This flexibility has been exploited in the design of peptidomimetics and small-molecule inhibitors. For example, researchers have utilized 1-Amino-3-fluoronaphthalene as a building block to create constrained peptides that mimic natural bioactive sequences but exhibit improved stability and bioavailability.

The electronic properties of 1-Amino-3-fluoronaphthalene also make it valuable in materials science applications. Its conjugated system and electron-withdrawing fluorine substituent contribute to its utility as a precursor in organic electronics. Specifically, this compound has been investigated as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to form stable radicals and participate in charge transport processes.

Recent advances in computational chemistry have further enhanced the understanding of 1-Amino-3-fluoronaphthalene's reactivity and interactions. Molecular modeling studies have revealed insights into how structural modifications influence biological activity, providing a rational framework for designing next-generation compounds. These computational approaches are complemented by experimental validations, ensuring that synthetic strategies are both efficient and effective.

In summary, 1-Amino-3-fluoronaphthalene (CAS No. 13772-64-0) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalization pathways, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and advanced materials, the significance of this compound is expected to grow further.